N-(4-methylthiazol-2-yl)-2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)propanamide

• IUPAC Name: 2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]-N-(4-methyl-1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C18H18N4O2S/c1-11-4-6-14(7-5-11)15-8-9-16(23)22(21-15)13(3)17(24)20-18-19-12(2)10-25-18/h4-10,13H,1-3H3,(H,19,20,24)
• InChI Key: VUTKQRUEXWRKKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)C(C)C(=O)NC3=NC(=CS3)C
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol
• CAS No.: 1203318-94-8

Description

N-(4-methylthiazol-2-yl)-2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)propanamide is a useful research compound. Its molecular formula is C18H18N4O2S and its molecular weight is 354.43. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Several studies have explored the antimicrobial potential of pyridazine derivatives and related compounds. For instance, the synthesis of 3-substituted Pyridazino[3′, 4′:3, 4]pyrazolo[5, 1-c]-1,2,4-triazines and their derivatives showed promising antimicrobial activity. These compounds are synthesized through a series of chemical reactions involving the cyclodehydration and methylation of precursor molecules, leading to derivatives with significant activity against bacteria and fungi (El-Mariah, Hosny, & Deeb, 2006).

Anti-asthmatic Properties

Research into condensed-azole derivatives has yielded compounds with potent anti-asthmatic activities. For example, omega-sulfamoylalkyloxy[1,2,4]triazolo[1,5-b]-pyridazines were synthesized and evaluated for their ability to inhibit platelet activating factor (PAF)-induced bronchoconstriction in guinea pigs. Among these, specific derivatives exhibited excellent anti-asthmatic activity, suggesting potential value in treating asthma and other respiratory diseases (Kuwahara et al., 1997).

Antiviral Activity

The conversion of 2(3H)-furanones bearing a pyrazolyl group into other heterocyclic systems led to the synthesis of compounds with notable antiviral activity. These synthesized compounds demonstrated efficacy against viruses such as HAV and HSV-1, highlighting their potential as antiviral agents (Hashem et al., 2007).

Synthetic and Structural Studies

The development of novel synthetic routes for the production of heterocyclic compounds, including pyridazine derivatives, has been a significant focus. For example, the synthesis of 6-Chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine involved several steps, including treating specific precursors in dry conditions, leading to compounds with potential pharmaceutical importance (Sallam et al., 2021).

Anticancer Activity

The exploration of pyridazine derivatives for anticancer applications has shown that certain derivatives exhibit potent activity against cancer cell lines. The synthesis and molecular docking studies of novel compounds have provided insights into their potential utilization in overcoming resistance to pharmaceutical drugs, demonstrating promising anticancer and antimicrobial activities (Katariya, Vennapu, & Shah, 2021).